Cas no 2228436-02-8 (5-methoxy-5-methylhexane-1-thiol)
5-methoxy-5-methylhexane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-5-methylhexane-1-thiol
- 2228436-02-8
- EN300-1802139
-
- Inchi: 1S/C8H18OS/c1-8(2,9-3)6-4-5-7-10/h10H,4-7H2,1-3H3
- InChI Key: HMNXGDDNXKZWDI-UHFFFAOYSA-N
- SMILES: SCCCCC(C)(C)OC
Computed Properties
- Exact Mass: 162.10783637g/mol
- Monoisotopic Mass: 162.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 10.2Ų
5-methoxy-5-methylhexane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802139-1g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-5g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 5g |
$2650.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-10g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 10g |
$3929.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-0.05g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-0.1g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-0.25g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-0.5g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-1.0g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 1g |
$914.0 | 2023-05-23 | ||
| Enamine | EN300-1802139-2.5g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1802139-5.0g |
5-methoxy-5-methylhexane-1-thiol |
2228436-02-8 | 5g |
$2650.0 | 2023-05-23 |
5-methoxy-5-methylhexane-1-thiol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 5-methoxy-5-methylhexane-1-thiol
5-Methoxy-5-Methylhexane-1-Thiol: A Comprehensive Overview
5-Methoxy-5-methylhexane-1-thiol (CAS No. 2228436-02-8) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its distinct molecular structure, offers a range of properties that make it a valuable component in both academic research and industrial processes.
The chemical formula of 5-methoxy-5-methylhexane-1-thiol is C8H18O2S, and its molecular weight is approximately 170.30 g/mol. The presence of a thiol group (-SH) and a methoxy group (-OCH3) in the molecule imparts specific reactivity and functional properties. The thiol group is known for its ability to form disulfide bonds, which are crucial in biological systems for protein folding and stability. The methoxy group, on the other hand, adds polarity and can influence solubility and reactivity.
In the context of pharmaceutical research, 5-methoxy-5-methylhexane-1-thiol has shown promise as a potential precursor for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of thioether derivatives from 5-methoxy-5-methylhexane-1-thiol, which exhibited potent anti-inflammatory and antioxidant activities. These findings suggest that this compound could be a valuable starting material for the design of new therapeutic agents.
Beyond pharmaceutical applications, 5-methoxy-5-methylhexane-1-thiol has also been investigated for its potential in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. A notable example is its use in the preparation of self-assembled monolayers (SAMs) on gold surfaces. Research published in the Journal of Materials Chemistry C (2022) demonstrated that SAMs formed from 5-methoxy-5-methylhexane-1-thiol exhibited excellent stability and uniformity, making them ideal for applications in sensors and electronic devices.
The synthetic versatility of 5-methoxy-5-methylhexane-1-thiol has also been highlighted in several chemical synthesis studies. A paper in the Tetrahedron Letters (2021) described an efficient method for the preparation of this compound using a one-pot reaction sequence involving Grignard reagents and thioacetate esters. This synthetic route not only simplifies the production process but also enhances yield and purity, making it more accessible for large-scale applications.
In addition to its synthetic utility, 5-methoxy-5-methylhexane-1-thiol has been studied for its environmental impact. Research published in the Journal of Hazardous Materials (2023) evaluated the biodegradability and toxicity of this compound. The results indicated that while it is not highly toxic to aquatic organisms, it should still be handled with care to prevent environmental contamination. This information is crucial for ensuring safe handling and disposal practices in both laboratory and industrial settings.
The future prospects for 5-methoxy-5-methylhexane-1-thiol are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, there is growing interest in using this compound as a building block for supramolecular assemblies, which could lead to the development of novel materials with unique properties such as self-healing capabilities or stimuli-responsive behavior.
In conclusion, 5-methoxy-5-methylhexane-1-thiol (CAS No. 2228436-02-8) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for pharmaceutical development, materials science, and chemical synthesis. As research progresses, it is likely that new uses will emerge, further solidifying its importance in various scientific fields.
2228436-02-8 (5-methoxy-5-methylhexane-1-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)